Cas no 60289-67-0 (1-(3-pyridyl)propan-1-amine)

• Product Name: 1-(3-pyridyl)propan-1-amine
• CAS No: 60289-67-0
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD09802326
• CID: 1056607
• PubChem ID: 19805435
• Update Time: 2025-11-02

1-(3-pyridyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-3-yl)propan-1-amine
• 1-(3-Pyridyl)-1-propylamine
• 1-pyridin-3-ylpropan-1-amine
• 1-(3-pyridinyl)-1-propanamine(SALTDATA: FREE)
• 1-pyridin-3-yl-propylamine
• 1-(3-Pyridinyl)-1-propanamine
• VQGKOCARCUCUMC-UHFFFAOYSA-N
• 4943AJ
• KM0392
• SY014378
• AB0054265
• AB1009051
• 1-(3-Pyridinyl)-1-propanamine, AldrichCPR
• 1-(3-pyridyl)propan-1-amine
• A869010
• SCHEMBL1037866
• DB-072772
• DS-17324
• AKOS009112498
• SCHEMBL9959828
• SB53362
• CS-0152612
• EN300-1240576
• MFCD09802326
• DTXSID90600119
• 60289-67-0

• MDL： MFCD09802326
• Inchi： 1S/C8H12N2/c1-2-8(9)7-4-3-5-10-6-7/h3-6,8H,2,9H2,1H3
• InChI Key： VQGKOCARCUCUMC-UHFFFAOYSA-N
• SMILES： NC(C1C=NC=CC=1)CC

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 0.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 238.3℃/760mmHg
• Flash Point: 118.5℃
• Refractive Index: 1.528
• PSA: 38.91000
• LogP: 2.19170
• Vapor Pressure: No data available

1-(3-pyridyl)propan-1-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-(3-pyridyl)propan-1-amine

Comprehensive Guide to 1-(3-pyridyl)propan-1-amine (CAS No. 60289-67-0): Properties, Applications, and Market Insights

1-(3-pyridyl)propan-1-amine (CAS No. 60289-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This amine derivative, featuring a pyridine ring, is widely utilized in the synthesis of bioactive molecules and serves as a key intermediate in drug development. Its unique structural properties make it valuable for creating compounds with potential therapeutic effects, aligning with current trends in precision medicine and small-molecule drug discovery.

The chemical structure of 1-(3-pyridyl)propan-1-amine consists of a three-carbon alkyl chain linked to an amine group and a 3-pyridyl moiety. This configuration enhances its reactivity and compatibility with various organic reactions, making it a versatile building block in synthetic chemistry. Researchers often explore its applications in heterocyclic chemistry, where it contributes to the development of novel compounds with improved pharmacological profiles. The growing demand for high-purity intermediates in the pharmaceutical industry has further elevated its importance.

In recent years, the compound has been studied for its potential role in addressing global health challenges, such as neurodegenerative diseases and metabolic disorders. Its structural similarity to naturally occurring bioactive molecules allows it to interact with biological targets, making it a candidate for drug repurposing studies. Additionally, its stability under standard laboratory conditions ensures consistent performance in high-throughput screening and combinatorial chemistry applications.

From an industrial perspective, 1-(3-pyridyl)propan-1-amine is synthesized through well-established organic reactions, including reductive amination and cross-coupling methodologies. Manufacturers focus on optimizing yield and purity to meet the stringent requirements of Good Manufacturing Practice (GMP) standards. The compound’s compatibility with green chemistry principles, such as solvent-free synthesis and catalytic processes, aligns with the increasing emphasis on sustainable chemical production.

The market for 1-(3-pyridyl)propan-1-amine is influenced by trends in personalized medicine and the expansion of biopharmaceutical research. As pharmaceutical companies invest in targeted therapies, the demand for high-quality intermediates like this compound continues to rise. Regulatory agencies emphasize the need for thorough characterization and documentation, ensuring compliance with REACH and other global chemical safety regulations.

Researchers and industry professionals frequently search for information on CAS 60289-67-0, 1-(3-pyridyl)propan-1-amine synthesis, and its pharmaceutical applications. Common queries include its solubility profile, stability under various pH conditions, and compatibility with common reagents. Addressing these questions enhances the compound’s accessibility and supports innovation in drug development pipelines.

In conclusion, 1-(3-pyridyl)propan-1-amine (CAS No. 60289-67-0) represents a critical intermediate in modern chemical and pharmaceutical research. Its structural versatility, combined with its relevance to cutting-edge therapeutic areas, underscores its value in scientific and industrial applications. As the field of medicinal chemistry evolves, this compound is poised to play an increasingly prominent role in the discovery of next-generation therapeutics.